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Compound of Interest

Compound Name: VU 0364739 hydrochloride

Cat. No.: B611737 Get Quote

For researchers, scientists, and drug development professionals utilizing VU 0364739
hydrochloride, a potent and selective phospholipase D2 (PLD2) inhibitor, adherence to proper

disposal and safety protocols is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

handling of this compound.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of VU 0364739 hydrochloride is

the first step in safe handling and disposal.
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Property Value

Chemical Name

N-[2-[1-(3-Fluorophenyl)-4-oxo-1,3,8-

triazaspiro[4.5]dec-8-yl]ethyl]-2-

naphthalenecarboxamide hydrochloride

Molecular Formula C26H27FN4O2.HCl[1]

Molecular Weight 482.98 g/mol [1]

CAS Number 1244640-48-9[1]

Appearance Solid

Solubility Soluble to 100 mM in DMSO[1]

Purity ≥98%[1]

Storage Desiccate at room temperature[1]

Disposal Procedures

As VU 0364739 hydrochloride contains a halogen (fluorine), it must be treated as

halogenated organic waste. Improper disposal can lead to environmental contamination and

may violate regulatory requirements.

Step-by-Step Disposal Protocol:

Segregation: Never mix VU 0364739 hydrochloride waste with non-halogenated organic

waste.[2][3] This is a critical step as mixing waste streams can complicate and increase the

cost of disposal.[2] Keep it separate from other waste categories such as acids, bases, and

heavy metals.[1]

Waste Container: Use a designated, properly labeled, and leak-proof container for

halogenated organic waste. The container should be made of a material compatible with the

chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"VU 0364739 hydrochloride," and the approximate quantity. Ensure the label is legible and

securely attached.
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Storage: Store the waste container in a designated, well-ventilated, and cool secondary

containment area away from incompatible materials.

Disposal: Arrange for collection by a licensed hazardous waste disposal company. Follow all

local, state, and federal regulations for the disposal of halogenated chemical waste.

Incineration at high temperatures (around 1200 K) is a common and safe disposal method

for halogenated compounds to prevent the formation of toxic gases.[4]

Spill Management:

In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Containment: Cover the spill with an inert absorbent material such as vermiculite or sand.

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent.
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Experimental Workflow: Disposal of VU 0364739 Hydrochloride
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Disposal workflow for VU 0364739 hydrochloride.
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VU 0364739 hydrochloride is a selective inhibitor of Phospholipase D2 (PLD2). PLD enzymes

catalyze the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic acid (PA) and

choline. PA is a critical second messenger involved in various cellular processes, including cell

proliferation, survival, and migration.

VU 0364739 Hydrochloride Mechanism of Action
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Inhibitory action on the PLD2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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